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Compound of Interest

Compound Name: (2-Cyanopyridin-4-YL)boronic acid

Cat. No.: B1391837

An In-Depth Technical Guide to (2-Cyanopyridin-4-YL)boronic acid: Properties, Handling,
and Application Context

Introduction

(2-Cyanopyridin-4-YL)boronic acid, with CAS Number 903513-60-0, is a specialized
heterocyclic organoboron compound. As a derivative of both pyridine and boronic acid, it
serves as a valuable building block in modern synthetic chemistry. Its unique bifunctional
nature, featuring a nucleophilic pyridine ring, an electrophilic cyano group, and a versatile
boronic acid moiety, makes it a significant reagent for creating complex molecular
architectures. This guide provides a detailed overview of its physical and chemical properties,
safe handling protocols, and its contextual role in synthetic applications, tailored for
researchers and professionals in drug development and materials science.

Physicochemical Properties

The accurate identification and handling of any chemical reagent begin with a thorough
understanding of its physical and chemical characteristics. (2-Cyanopyridin-4-YL)boronic
acid is typically encountered as a solid substance.

Physical Appearance

(2-Cyanopyridin-4-YL)boronic acid is a White Solid under standard laboratory conditions.[1]
[2] This appearance is a primary identifying characteristic for researchers upon visual
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inspection.

Quantitative Data Summary

The fundamental properties of this compound are summarized in the table below. These values
are critical for experimental design, including reaction stoichiometry, solvent selection, and
purification methods.

Property Value Source
CAS Number 903513-60-0 [1][3]
Molecular Formula CeHsBN20:2 [11[3]
Molecular Weight 147.93 g/mol [1][3]
IUPAC Name ;2()—ic;yano-4-pyridinyl)boronic 3]
Physical Form Solid [2]
Boiling Point 400.2 £ 55.0 °C (Predicted) [1]
Density 1.34 + 0.1 g/cm? (Predicted) [1]

pKa 6.18 + 0.10 (Predicted) [1]

Molecular Structure and Functional Groups

The reactivity and utility of (2-Cyanopyridin-4-YL)boronic acid are dictated by its molecular
structure. The molecule incorporates three key functional groups: a pyridine ring, a cyano
group (-C=N), and a boronic acid group (-B(OH)z2).

Caption: Molecular structure of (2-Cyanopyridin-4-YL)boronic acid.

Handling, Storage, and Safety

Proper handling and storage are paramount to ensure the stability of the reagent and the safety
of laboratory personnel. Boronic acids, in general, require careful handling due to their potential
for dehydration and degradation.
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Storage Recommendations

To maintain its integrity, (2-Cyanopyridin-4-YL)boronic acid should be stored under an inert
atmosphere, such as nitrogen or argon, at refrigerated temperatures of 2-8°C.[1] This
precaution minimizes degradation from atmospheric moisture and oxygen.

Safety and Hazard Information

According to the Globally Harmonized System (GHS), this compound is associated with the
following hazards:

e H302: Harmful if swallowed.[3]
e H315: Causes skin irritation.[3]
o H319: Causes serious eye irritation.[3]

e H335: May cause respiratory irritation.[3]

Safe Handling Workflow

A systematic approach to handling this compound in a laboratory setting is crucial. The
following workflow outlines the essential steps for safe usage from receipt to disposal.
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Start: Receive Chemical

Step 1: Don Personal
Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Step 2: Work in a
Certified Fume Hood

Step 3: Weigh compound]

using inert atmosphere
(glovebox or N2/Ar blanket)

Step 4: Add to reaction
under controlled conditions
Step 5: Reseal containe
tightly under inert gas
and store at 2-8°C

Step 6: Decontaminate
work area and tools

Step 7: Dispose of waste
per institutional guidelines

End: Procedure Complete

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling (2-Cyanopyridin-4-YL)boronic acid.
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Context in Synthetic Applications

Boronic acids are a cornerstone of modern organic synthesis, primarily due to their role in the
Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[4] These reactions form carbon-
carbon bonds, a fundamental process in the construction of pharmaceuticals and complex
organic molecules.

(2-Cyanopyridin-4-YL)boronic acid is particularly useful as a building block for several
reasons:

» Versatile Coupling Partner: The boronic acid group readily participates in palladium-
catalyzed cross-coupling reactions with aryl or vinyl halides.

 Structural Motif: The 2-cyanopyridine scaffold is present in numerous biologically active
molecules. The cyano group can be further transformed into other functional groups, such as
amines or carboxylic acids, adding another layer of synthetic versatility.

o Medicinal Chemistry: Boronic acids themselves are recognized as important
pharmacophores, capable of forming reversible covalent bonds with serine proteases,
making them a subject of intense research in drug design.[4]

Conclusion

(2-Cyanopyridin-4-YL)boronic acid is a white, solid reagent with well-defined
physicochemical properties. Its value in research and development, particularly in medicinal
chemistry, stems from its ability to act as a versatile building block in cross-coupling reactions
to introduce the 2-cyanopyridine moiety. Understanding its appearance, properties, and
stringent handling requirements is essential for its effective and safe utilization in the laboratory.
Adherence to recommended storage and safety protocols will ensure the compound's stability
and contribute to reliable and reproducible experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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